Thq-pinaca

• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol
• IUPAC Name: 3,4-dihydro-2H-quinolin-1-yl-(1-pentylindazol-3-yl)methanone
• InChI: InChI=1S/C22H25N3O/c1-2-3-8-16-25-20-14-7-5-12-18(20)21(23-25)22(26)24-15-9-11-17-10-4-6-13-19(17)24/h4-7,10,12-14H,2-3,8-9,11,15-16H2,1H3
• InChI Key: BHNGHAHGIHEHPX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C2=CC=CC=C2C(=N1)C(=O)N3CCCC4=CC=CC=C43

Description

It was first identified in Slovenia in 2021 and has been sold as a designer drug . Synthetic cannabinoids are a class of compounds that mimic the effects of Δ9-tetrahydrocannabinol, the primary psychoactive constituent of marijuana.

Preparation Methods

The synthesis of THQ-PINACA involves the reaction of 1-pentyl-1H-indazole-3-carboxylic acid with 3,4-dihydroquinoline in the presence of a coupling agent . The reaction conditions typically include the use of a solvent such as dichloromethane and a base like triethylamine. Industrial production methods for synthetic cannabinoids often involve large-scale chemical synthesis using automated equipment to ensure consistency and purity.

Chemical Reactions Analysis

THQ-PINACA undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: Substitution reactions can occur with halogenating agents, leading to the formation of halogenated derivatives.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

THQ-PINACA has several scientific research applications, including:

Chemistry: It is used as a reference standard in analytical chemistry for the detection and quantification of synthetic cannabinoids in biological samples.

Biology: Research on this compound helps in understanding the interaction of synthetic cannabinoids with cannabinoid receptors in the body.

Medicine: Studies on this compound contribute to the development of potential therapeutic agents targeting the endocannabinoid system.

Industry: It is used in the development of new synthetic cannabinoids for various applications, including pharmaceuticals and recreational drugs.

Mechanism of Action

THQ-PINACA exerts its effects by binding to cannabinoid receptors (CB1 and CB2) in the endocannabinoid system . This binding leads to the activation of G-protein coupled receptors, resulting in various physiological and psychoactive effects. The molecular targets and pathways involved include the modulation of neurotransmitter release and the regulation of intracellular signaling pathways .

Comparison with Similar Compounds

THQ-PINACA is similar to other synthetic cannabinoids such as 5F-MDMB-PINACA, 4F-MDMB-BINACA, and ADB-FUBINACA . it is unique in its chemical structure and specific binding affinity to cannabinoid receptors. The following are some similar compounds:

5F-MDMB-PINACA: Known for its potent psychoactive effects and rapid onset of action.

4F-MDMB-BINACA: Similar in structure but differs in its fluorine substitution, affecting its pharmacokinetic properties.

ADB-FUBINACA: Another synthetic cannabinoid with a different chemical structure and binding profile.

This compound’s uniqueness lies in its specific chemical structure, which influences its binding affinity and pharmacological effects.